2-amino-7-(dimethylamino)-4-(2-thienyl)-4H-chromene-3-carbonitrile

• IUPAC Name: 2-amino-7-(dimethylamino)-4-thiophen-2-yl-4H-chromene-3-carbonitrile
• InChI: InChI=1S/C16H15N3OS/c1-19(2)10-5-6-11-13(8-10)20-16(18)12(9-17)15(11)14-4-3-7-21-14/h3-8,15H,18H2,1-2H3
• InChI Key: KJGVNCPJDOKDLP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC2=C(C=C1)C(C(=C(O2)N)C#N)C3=CC=CS3
• Molecular Formula: C16H15N3OS
• Molecular Weight: 297.4 g/mol

Description

2-amino-7-(dimethylamino)-4-(2-thienyl)-4H-chromene-3-carbonitrile, also known as DMTAC, is a chemical compound that belongs to the class of chromenes. This compound has been the subject of numerous scientific studies due to its potential applications in the field of medicine. In

Scientific Research Applications

2-amino-7-(dimethylamino)-4-(2-thienyl)-4H-chromene-3-carbonitrile has been extensively studied for its potential applications in the field of medicine. It has been shown to possess anti-inflammatory, anti-cancer, and anti-viral properties. In addition, this compound has been found to inhibit the growth of certain bacteria and fungi.

Mechanism of Action

The mechanism of action of 2-amino-7-(dimethylamino)-4-(2-thienyl)-4H-chromene-3-carbonitrile is not fully understood. However, it has been suggested that it acts as an inhibitor of certain enzymes and proteins involved in the regulation of cell growth and inflammation.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been found to inhibit the production of prostaglandins, which are involved in the inflammatory response. Additionally, this compound has been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 2-amino-7-(dimethylamino)-4-(2-thienyl)-4H-chromene-3-carbonitrile in lab experiments is its high potency and specificity. However, its limited solubility in water can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on 2-amino-7-(dimethylamino)-4-(2-thienyl)-4H-chromene-3-carbonitrile. One area of interest is its potential as a treatment for viral infections, such as HIV and hepatitis C. Additionally, this compound may have applications in the treatment of autoimmune diseases, such as rheumatoid arthritis. Further research is needed to fully understand the mechanisms of action of this compound and its potential applications in medicine.
Conclusion
In conclusion, this compound is a chemical compound with potential applications in the field of medicine. Its synthesis method has been well-established, and it has been extensively studied for its anti-inflammatory, anti-cancer, and anti-viral properties. While its mechanism of action is not fully understood, it has been found to inhibit the growth of certain bacteria and fungi and induce apoptosis in cancer cells. Despite its limitations, this compound has significant potential for future research and development.

Synthesis Methods

The synthesis of 2-amino-7-(dimethylamino)-4-(2-thienyl)-4H-chromene-3-carbonitrile involves the condensation of 2-acetylthiophene with malononitrile, followed by cyclization with dimethylformamide dimethyl acetal and ammonium acetate. This method has been successfully used to produce this compound in high yields.